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Compound of Interest

Compound Name: Hydroxyipronidazole

Cat. No.: B1673689 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

hydroxyipronidazole, a nitroimidazole antibiotic metabolite used in research settings.[1][2]

Adherence to these procedures is critical for ensuring personnel safety, maintaining regulatory

compliance, and protecting the environment. Given that this compound is not fully tested, a

precautionary approach to its handling and disposal is mandatory.[3]

Hazard Identification and Risk Assessment
Hydroxyipronidazole (CAS: 35175-14-5) is the primary metabolite of ipronidazole.[1] While a

specific, comprehensive Safety Data Sheet (SDS) for hydroxyipronidazole is not widely

available, data from analogous compounds and general chemical principles necessitate its

handling as a hazardous substance.[4][5] The primary risks associated with nitroimidazole

compounds include potential mutagenicity and toxicity.[1] Therefore, all waste containing this

compound must be treated as hazardous chemical waste.[5]

Table 1: Chemical and Hazard Profile of Hydroxyipronidazole
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Property Value Source(s)

Chemical Name
2-(1-methyl-5-nitroimidazol-2-

yl)propan-2-ol
[6]

Synonyms Hydroxy-ipronidazole, IPZOH [2][3]

CAS Number 35175-14-5 [6][7]

Molecular Formula C7H11N3O3 [8][9]

Molecular Weight 185.18 g/mol [8][9]

Assumed Hazards
Harmful if swallowed, potential

for skin/eye irritation.
[3][4]

Environmental Fate

As a nitroimidazole antibiotic,

improper disposal risks

contamination of aquatic

ecosystems and may

contribute to antimicrobial

resistance.[5][10]

Personal Protective Equipment (PPE) and Safety
Precautions
The causality behind PPE selection is the mitigation of exposure risk via inhalation, dermal

contact, and ocular contact. Always handle hydroxyipronidazole and its associated waste

within a certified chemical fume hood or other ventilated enclosure.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile) at all times. Gloves must be

inspected before use and disposed of as contaminated waste after handling.[4]

Eye Protection: Use chemical safety goggles or a face shield to protect against splashes or

airborne particles.[3]

Body Protection: A fully buttoned laboratory coat must be worn to protect skin and clothing.

Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.[4]
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Waste Segregation and Containerization: A Self-
Validating System
Proper segregation is the cornerstone of a safe and compliant waste management system. It

prevents dangerous chemical reactions and ensures that waste is routed to the correct

disposal facility. All waste streams contaminated with hydroxyipronidazole must be

considered hazardous.[11][12]

Protocol for Waste Containerization:

Select the Correct Container: Use only containers approved for hazardous chemical waste.

These must be made of a material compatible with the waste type (e.g., polyethylene for

both aqueous and organic solutions). Never use food-grade containers.[11]

Labeling: Affix a "Hazardous Waste" tag to the container before adding any waste. Fill out all

required information:

Generator's Name and Location (Lab/Room Number)

Accumulation Start Date

Chemical Contents: List "Hydroxyipronidazole" and any solvents or other chemicals

present, with estimated percentages.

Keep Containers Closed: Waste containers must remain sealed at all times, except when

actively adding waste. This is a primary EPA compliance point and prevents the release of

hazardous vapors.[11][13]

Store Safely: Store waste containers in a designated Satellite Accumulation Area (SAA)

within the laboratory, away from ignition sources and incompatible materials.[13]

Step-by-Step Disposal Protocols
The following protocols provide direct, operational guidance for managing different forms of

hydroxyipronidazole waste.

A. Unused or Expired Pure Compound (Solid Waste)
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Carefully transfer the solid hydroxyipronidazole into the designated solid hazardous waste

container.

Use tools (spatulas, weigh boats) that will be disposed of as contaminated waste or

decontaminated properly.

Ensure the container is immediately and securely sealed.

B. Contaminated Lab Materials (Solid Waste)

This waste stream includes items such as gloves, pipette tips, weigh paper, and

contaminated bench liners.

Collect all contaminated solid materials in a dedicated, labeled hazardous waste container

for solids. Do not mix with liquid waste.

Once full, arrange for pickup by your institution's Environmental Health and Safety (EHS)

department.

C. Solutions Containing Hydroxyipronidazole (Liquid Waste)

Segregate by Solvent: Do not mix aqueous waste with organic solvent waste. Maintain

separate, clearly labeled containers for each.

Using a funnel, carefully pour the liquid waste into the appropriate container.

Avoid overfilling; containers should not be filled beyond 90% capacity to allow for expansion.

Securely seal the container lid immediately after adding waste.

D. Decontamination of Glassware

Rinse the glassware three times with a suitable solvent (e.g., ethanol or acetone) that

solubilizes hydroxyipronidazole.

The first two rinsates are considered hazardous and must be collected in the appropriate

liquid hazardous waste container.
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The third rinsate may be disposed of normally, depending on institutional policy. Consult your

EHS office for specific guidance.

After rinsing, the glassware can be washed using standard laboratory procedures.

Emergency Procedures for Spills
In the event of a spill, prompt and correct action is crucial to prevent exposure and

environmental contamination.[14]

Alert Personnel: Immediately notify others in the vicinity.

Evacuate: If the spill is large or involves volatile solvents, evacuate the area and contact your

institution's EHS emergency line.

Isolate and Secure: If the spill is small and you are trained to handle it, restrict access to the

area.

Don Appropriate PPE: At a minimum, wear a lab coat, double nitrile gloves, and chemical

safety goggles.

Contain and Absorb: Cover the spill with a chemical absorbent pad or spill pillow, working

from the outside in.

Clean Up: Collect the absorbed material using forceps or a scoop and place it in the solid

hazardous waste container.

Decontaminate: Wipe the spill area with a suitable solvent and paper towels, disposing of all

cleaning materials as hazardous waste.

Report: Fully document the incident according to your institution's policies.

Regulatory Framework
In the United States, the disposal of chemical waste like hydroxyipronidazole is governed by

several federal agencies.[12]
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Environmental Protection Agency (EPA): Under the Resource Conservation and Recovery

Act (RCRA), the EPA regulates hazardous waste management from "cradle-to-grave."[11]

This includes waste determination, containerization, labeling, and disposal at permitted

facilities.[13][15]

Occupational Safety and Health Administration (OSHA): OSHA's regulations, particularly the

Hazard Communication Standard (29 CFR 1910.1200) and the laboratory standard (29 CFR

1910.1450), ensure worker safety through training, PPE, and access to safety information.

[16]

Final disposal of hydroxyipronidazole waste must be conducted through a licensed

hazardous waste management company, which will typically use high-temperature incineration

to ensure complete destruction of the compound.[3][17]

Hydroxyipronidazole Waste Management Workflow
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Caption: Decision workflow for the safe disposal of hydroxyipronidazole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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